Cas no 190720-50-4 ((+)-Spirofornabuxine)

(+)-Spirofornabuxine structure
(+)-Spirofornabuxine structure
Product Name:(+)-Spirofornabuxine
CAS No:190720-50-4
MF:C25H35NO
MW:365.551507234573
CID:2722531
Update Time:2024-03-03

(+)-Spirofornabuxine Chemical and Physical Properties

Names and Identifiers

    • (+)-Spirofornabuxine
    • Inchi: 1S/C25H35NO/c1-6-16-12-25-14-19(25)17-13-24(11-9-21(26-5)22(24,2)3)10-7-8-18(17)23(25,4)15-20(16)27/h7-8,10,13,16,19,21,26H,6,9,11-12,14-15H2,1-5H3
    • InChI Key: DAQJYUCPSHWKIR-UHFFFAOYSA-N
    • SMILES: C1(CC23C(C2)C2C(=CC=CC4(C(C)(C)C(NC)CC4)C=2)C3(C)CC1=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • XLogP3: 5.436
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